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Compound of Interest

Compound Name: Phenethyl isovalerate
CAS No.: 140-26-1
Cat. No.: B1208491
Get Quote
. J

Phenethyl isovalerate (CAS No. 140-26-1) is a colorless to pale yellow liquid with a sweet,
fruity, and rosy odor.[1][2] It is widely used as a fragrance and flavoring agent.[3][4] While not
classified as a hazardous substance by all regulatory bodies, it is crucial to handle it with care
due to its potential for skin and eye irritation.[1][3] Furthermore, it can be harmful to aquatic life,
necessitating responsible disposal to prevent environmental contamination.[3][5]

Key Safety and Physical Properties:
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Property Value Source
Molecular Formula C13H1802 [11[3]
Molecular Weight 206.28 g/mol [1][6]
Appearance Colorless to pale yellow liquid [1114]
Odor Sweet, fruity, apple-like [1]
Boiling Point 263 - 268 °C [4117]
Flash Point > 93.3 °C (> 200.0 °F) Closed -
Cup

N Insoluble in water; soluble in
Solubility ] [1]
ethanol and organic solvents

Skin and eye irritant.[1][3]
Hazards o
Harmful to aquatic life.[3][5]

The high flash point indicates a low fire hazard under normal laboratory conditions. However,
its insolubility in water and potential harm to aquatic organisms are critical factors influencing
disposal procedures.[1][3][5]

Immediate Actions: Spill Management Protocol

In the event of a phenethyl isovalerate spill, immediate and correct action is vital to mitigate
risks.

Step-by-Step Spill Cleanup:

o Ensure Personal Safety: Immediately alert personnel in the vicinity and ensure the area is
well-ventilated.[1] Don appropriate Personal Protective Equipment (PPE), including
chemical-resistant gloves (e.g., butyl rubber), safety goggles with side shields, and a lab
coat.[1][8]

» Contain the Spill: For small spills, absorb the liquid using an inert material such as
vermiculite, sand, or a universal binder.[1][8] For larger spills, dike the area to prevent
spreading.[5]
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» Collect and Package Waste: Carefully collect the absorbed material and place it into a clearly
labeled, sealed container for hazardous waste disposal.[5][8] The container must be
compatible with the chemical and properly labeled as "Hazardous Waste" with the chemical
name.[8][9]

o Decontaminate the Area: Wipe down the affected surface with an appropriate solvent,
followed by soap and water.[8]

o Dispose of Contaminated Materials: All contaminated materials, including gloves and
absorbent pads, must be placed in the designated hazardous waste container.[8]

Disposal Procedures: A Decision-Based Approach

The proper disposal route for phenethyl isovalerate depends on the quantity and whether it is
contaminated. Never dispose of phenethyl isovalerate down the drain.[8]

Unused or Uncontaminated Phenethyl Isovalerate

For surplus, unexpired, and uncontaminated phenethyl isovalerate, the preferred method is
redistribution or recycling if possible.[9] If this is not feasible, it must be disposed of as chemical
waste.

Contaminated Phenethyl Isovalerate and Waste
Solutions

All phenethyl isovalerate waste, including solutions and contaminated materials from spills,
must be treated as hazardous waste.[5][8]

Step-by-Step Disposal Protocol:

o Waste Collection: Collect all phenethyl isovalerate waste in a dedicated, properly labeled,
and sealed container.[9] Ensure the container is made of a compatible material.[10]

» Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "Phenethyl Isovalerate,” and any other components of the waste stream.[9]
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o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials such as strong oxidizing agents.[1][9]

» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for pickup and
proper disposal.[8]

o Documentation: Complete all necessary hazardous waste manifest forms as required by
your institution and regulatory bodies like the U.S. Environmental Protection Agency (EPA).
[10] This "cradle-to-grave" tracking is a legal requirement.[11]

The following diagram illustrates the decision-making process for the proper disposal of
phenethyl isovalerate.
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Caption: Decision workflow for phenethyl isovalerate disposal.
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Regulatory Compliance: Adhering to the Standards

Disposal of chemical waste is strictly regulated. In the United States, the primary regulations
are from the Occupational Safety and Health Administration (OSHA) and the Environmental
Protection Agency (EPA).

e OSHA's Laboratory Standard (29 CFR 1910.1450): This standard mandates the
development of a Chemical Hygiene Plan (CHP) which must include procedures for safe
handling and disposal of hazardous chemicals.[12][13][14]

o EPA's Resource Conservation and Recovery Act (RCRA): RCRA governs the management
of hazardous waste from generation to final disposal.[15][16] It is crucial to follow all RCRA
guidelines for waste identification, accumulation, and disposal.[17]

Your institution's EHS department is the primary resource for ensuring compliance with these
and any local regulations. Always consult your site-specific Chemical Hygiene Plan before
handling and disposing of any chemical.

By adhering to these procedures, you contribute to a safe laboratory environment and ensure
the responsible management of chemical waste, thereby protecting our scientific community
and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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